Cas no 2138056-83-2 (2-(2-{[(Tert-butoxy)carbonyl]amino}-5-oxocyclohexyl)acetic acid)

• Product Name: 2-(2-{[(Tert-butoxy)carbonyl]amino}-5-oxocyclohexyl)acetic acid
• CAS No: 2138056-83-2
• MF: C₁₃H₂₁NO₅
• MW: 271.309544324875
• CID: 6288323
• PubChem ID: 165799448
• Update Time: 2025-05-21

2-(2-{[(Tert-butoxy)carbonyl]amino}-5-oxocyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1159746
• 2138056-83-2
• 2-(2-{[(tert-butoxy)carbonyl]amino}-5-oxocyclohexyl)acetic acid
• 2-(2-{[(Tert-butoxy)carbonyl]amino}-5-oxocyclohexyl)acetic acid

• Inchi： 1S/C13H21NO5/c1-13(2,3)19-12(18)14-10-5-4-9(15)6-8(10)7-11(16)17/h8,10H,4-7H2,1-3H3,(H,14,18)(H,16,17)
• InChI Key： QIMCZINPGXRQPR-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(CC(=O)O)C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 271.14197277g/mol
• Monoisotopic Mass: 271.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 92.7Ų

Additional information on 2-(2-{[(Tert-butoxy)carbonyl]amino}-5-oxocyclohexyl)acetic acid

Comprehensive Overview of 2-(2-{[(Tert-butoxy)carbonyl]amino}-5-oxocyclohexyl)acetic acid (CAS No. 2138056-83-2)

2-(2-{[(Tert-butoxy)carbonyl]amino}-5-oxocyclohexyl)acetic acid (CAS No. 2138056-83-2) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound features a unique structural framework, combining a cyclohexyl ring with a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid functionality. Its molecular complexity makes it a valuable intermediate in the development of bioactive molecules, particularly in peptide synthesis and drug discovery.

The Boc-protected amino acid derivative is particularly significant in modern medicinal chemistry due to its role in facilitating selective reactions. Researchers often employ 2-(2-{[(Tert-butoxy)carbonyl]amino}-5-oxocyclohexyl)acetic acid to introduce chiral centers or modify peptide backbones, enhancing the stability and bioavailability of target compounds. Its CAS No. 2138056-83-2 is frequently searched in academic and industrial databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

In recent years, the demand for custom synthetic intermediates like 2-(2-{[(Tert-butoxy)carbonyl]amino}-5-oxocyclohexyl)acetic acid has surged, driven by advancements in proteomics and bioconjugation techniques. This compound’s compatibility with solid-phase peptide synthesis (SPPS) and its potential in prodrug design align with current trends in personalized medicine and targeted drug delivery. Notably, its ketone and carboxylate moieties offer versatile sites for further functionalization, catering to the needs of combinatorial chemistry.

From an analytical perspective, CAS No. 2138056-83-2 is characterized by techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), ensuring high purity for critical applications. The compound’s stability under inert conditions and its solubility in polar aprotic solvents like dimethylformamide (DMF) make it a practical choice for laboratory-scale reactions. Additionally, its Boc group can be selectively deprotected under mild acidic conditions, a feature highly valued in multistep syntheses.

Emerging applications of 2-(2-{[(Tert-butoxy)carbonyl]amino}-5-oxocyclohexyl)acetic acid extend to biomaterial engineering and enzyme mimetics, where its hybrid structure serves as a scaffold for designing functional polymers or catalytic sites. As the pharmaceutical industry shifts toward green chemistry principles, this compound’s efficient synthesis routes and minimal waste generation position it as a sustainable option for process optimization.

In summary, 2-(2-{[(Tert-butoxy)carbonyl]amino}-5-oxocyclohexyl)acetic acid (CAS No. 2138056-83-2) exemplifies the intersection of innovation and utility in organic chemistry. Its multifaceted roles in drug development, material science, and catalysis underscore its importance in contemporary research. For scientists seeking reliable building blocks or exploring novel molecular architectures, this compound remains a cornerstone of synthetic strategies.